Calcitonin Gene Related Peptide (CGRP) (83-119), rat
Description
Calcitonin Gene Related Peptide (CGRP) (83-119), rat is a 37 amino acid calcitonin family of neuropeptide, acts through calcitonin receptor-like receptor (CRLR).
Scientific Research Applications
CGRP in Headache Pathophysiology
Calcitonin gene-related peptide (CGRP) is a pivotal signaling molecule in the pathophysiology of primary headaches like migraines and cluster headaches. Studies have identified elevated plasma CGRP levels during both spontaneous and induced cluster attacks, indicating a significant role in the pathophysiology of cluster headaches (Ashina & Newman, 2017). Similarly, in migraine with aura, CGRP levels in patients are comparable to those in migraine without aura, highlighting the need for more targeted studies to understand CGRP's role in auras and migraine more broadly (Hansen & Ashina, 2014).
CGRP and Energy Metabolism
CGRP has been implicated in the regulation of energy homeostasis. Its presence in the liver and adipose tissue suggests an effect on energy metabolism, including food intake, thermoregulation, and lipid metabolism. It's noteworthy that mice lacking αCGRP are protected from obesity induced by high-fat diets, indicating CGRP's role in lipid content regulation in liver, muscle, and adipose tissue (Lima et al., 2017).
CGRP in Sensory Functions and Pain Mechanisms
CGRP plays crucial roles in various sensory functions, including modulation of neuronal sensitization and enhanced pain, particularly in conditions of inflammatory and neuropathic pain. Its involvement in the development of peripheral sensitization and neurogenic inflammation suggests a significant contribution to pain transmission and maintenance of a sensitized state, which is crucial in understanding conditions like migraine (Iyengar et al., 2016).
properties
Molecular Formula |
C₁₆₂H₂₆₂N₅₀O₅₂S₂ |
|---|---|
Molecular Weight |
3806.30 |
sequence |
One Letter Code: SCNTATCVTHRLAGLLSRSGGVVKDNFVPTNVGSEAF-NH2 (Disulfide bridge: Cys2-Cys7) |
Origin of Product |
United States |
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